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Compound of Interest

Compound Name:

4-Piperidinyl

cyclopropanecarboxylate

hydrochloride

CAS No.: 1219968-03-2

Cat. No.: B1397376

Get Quote

Abstract
This application note provides a comprehensive technical guide for the handling, storage, and

chemical manipulation of Piperidine Hydrochloride (CAS: 6091-44-7). While often perceived

merely as a stable salt form of the volatile base piperidine, this compound presents specific

challenges regarding hygroscopicity, regulatory compliance (DEA List I Chemical), and

chemical compatibility. This guide synthesizes safety data, regulatory frameworks, and bench-

proven protocols to ensure scientific integrity and personnel safety.

Physicochemical Profile & Regulatory Compliance
Chemical Identity
Piperidine hydrochloride is the chloride salt of piperidine, a cyclic secondary amine. Unlike its

free base counterpart—a volatile, noxious liquid—the hydrochloride salt is a solid, offering
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improved stability and ease of handling, provided moisture is strictly controlled.

Property Specification

CAS Number 6091-44-7

Formula C₅H₁₁N[1][2] · HCl

Molecular Weight 121.61 g/mol

Physical State White to off-white crystalline powder

Solubility
Soluble in water, ethanol, methanol; Insoluble in

ether

Hygroscopicity High (Deliquescent in high humidity)

Melting Point 244–246 °C (lit.)

Regulatory Status (Critical)
Researchers must recognize that Piperidine and its salts are classified as List I Chemicals by

the U.S. Drug Enforcement Administration (DEA) under the Controlled Substances Act (21 CFR

§ 1310.02).[3]

Implication: It is a precursor chemical used in the illicit manufacture of phencyclidine (PCP).

Compliance: Purchase, storage, and usage must be logged. Intra-lab transfer records are

mandatory in regulated environments.

Storage Architecture & Environmental Controls[4][5]
The primary degradation vector for piperidine hydrochloride is atmospheric moisture. Upon

absorbing water, the salt clumps, altering its effective molecular weight and leading to

stoichiometry errors in synthesis.

Storage Decision Logic
The following logic gate describes the optimal storage workflow to maintain reagent integrity.
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Figure 1: Storage decision tree emphasizing moisture control and remediation of clumped

material.

Compatibility Matrix
Piperidine HCl is an ionic salt but retains the potential to react under specific conditions.

Incompatible: Strong oxidizing agents (risk of fire/explosion), Strong bases (liberates volatile,

toxic piperidine free base).

Compatible: Glass, Polypropylene (PP), PTFE.
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Operational Handling Protocols
Protocol A: Remediation of Wet/Clumped Reagent
(Azeotropic Drying)
Context: If the salt has absorbed moisture, heating it directly can cause decomposition or

hydrolysis. Azeotropic removal of water is safer and more effective.

Dissolution: Dissolve the clumped Piperidine HCl in a minimum volume of dry ethanol.

Entrainer Addition: Add Toluene (ratio ~3:1 Toluene to Ethanol).

Evaporation: Rotovap the solution. The Toluene/Ethanol/Water ternary azeotrope will carry

off the moisture.

Recrystallization: The remaining solid should be a white crystalline powder. Dry under high

vacuum for 4 hours.

Protocol B: "Free-Basing" (Liberation of Piperidine)
Context: Many nucleophilic substitution reactions require the free amine (nucleophile), not the

salt. This protocol generates the free base in situ or for immediate use, avoiding the storage

hazards of the liquid base.

Safety Warning: Piperidine free base is a flammable liquid (Flash point 16°C) and highly toxic.

Perform ALL steps in a fume hood.

Reagents Required:
Piperidine Hydrochloride[2][4][5][6][7]

Sodium Hydroxide (NaOH) 4M solution

Dichloromethane (DCM) or Diethyl Ether

Magnesium Sulfate (MgSO₄) - Anhydrous

Workflow Diagram
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Figure 2: Chemical liberation workflow. Red nodes indicate critical control points regarding heat

generation and volatility.

Step-by-Step Methodology:
Dissolution: Place 10g Piperidine HCl in a separatory funnel. Add 20mL distilled water.

Shake until fully dissolved.

Basification: Slowly add 25mL of 4M NaOH.

Observation: The solution will heat up (exothermic). A biphasic oily layer (the free amine)

may begin to separate.

Check: Ensure pH > 12 using pH paper.

Extraction: Add 30mL of DCM. Shake vigorously with frequent venting (pressure build-up is

rapid). Allow layers to separate. Collect the lower organic layer.

Repeat: Extract the aqueous layer two more times with 20mL DCM.

Drying: Combine organic extracts. Add anhydrous MgSO₄ until the powder stops clumping

(flows freely). Let sit for 10 minutes.

Isolation: Filter off the solid MgSO₄.

Concentration: Remove solvent via rotary evaporator.

Critical: Do NOT use high vacuum or high heat (bath < 30°C). Piperidine free base boils at

106°C but has significant vapor pressure. Stop evaporation as soon as the solvent volume

is removed to prevent loss of product.

Emergency Response & Waste Management
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Scenario Immediate Action

Skin Contact
Brush off dry powder immediately. Rinse with

water for 15 mins.[7] (H314 - Causes burns).[8]

Spill (Solid)
Do not sweep dry (dust hazard). Cover with wet

paper towels, then scoop into hazardous waste.

Spill (Solution)
Absorb with vermiculite. Neutralize with dilute

acetic acid if free base is present.

Disposal
Incineration in a chemical combustor equipped

with an afterburner and scrubber. Do not drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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